Cas no 1017675-26-1 (7-Isoquinolinamine, 1,2,3,4-tetrahydro-2-(methylsulfonyl)-)

• Product Name: 7-Isoquinolinamine, 1,2,3,4-tetrahydro-2-(methylsulfonyl)-
• CAS No: 1017675-26-1
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 5156245
• Update Time: 2025-06-13

7-Isoquinolinamine, 1,2,3,4-tetrahydro-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 7-Isoquinolinamine, 1,2,3,4-tetrahydro-2-(methylsulfonyl)-

• Inchi： 1S/C10H14N2O2S/c1-15(13,14)12-5-4-8-2-3-10(11)6-9(8)7-12/h2-3,6H,4-5,7,11H2,1H3
• InChI Key： XKQPKSBAPXVCOK-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(N)=C2)CCN1S(C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 7-Isoquinolinamine, 1,2,3,4-tetrahydro-2-(methylsulfonyl)-

Comprehensive Overview of 7-Isoquinolinamine, 1,2,3,4-tetrahydro-2-(methylsulfonyl)- (CAS No. 1017675-26-1)

The compound 7-Isoquinolinamine, 1,2,3,4-tetrahydro-2-(methylsulfonyl)- (CAS No. 1017675-26-1) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydroisoquinoline core and a methylsulfonyl group, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological disorders and inflammatory pathways, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like 7-Isoquinolinamine derivatives has surged, driven by their versatility in medicinal chemistry. The methylsulfonyl moiety, in particular, enhances the molecule's bioavailability and binding affinity, making it a focal point for studies on kinase inhibitors and G-protein-coupled receptors (GPCRs). These properties are critical for addressing modern healthcare challenges, such as neurodegenerative diseases and chronic inflammation, which dominate global research agendas.

The synthesis of 7-Isoquinolinamine, 1,2,3,4-tetrahydro-2-(methylsulfonyl)- involves advanced organic chemistry techniques, including catalytic hydrogenation and sulfonylation reactions. Its CAS No. 1017675-26-1 serves as a unique identifier in chemical databases, facilitating efficient literature reviews and patent searches. This compound's stability under physiological conditions further underscores its utility in in vitro and in vivo studies, where reproducibility and reliability are paramount.

From an industrial perspective, 7-Isoquinolinamine derivatives are gaining traction in the development of small-molecule therapeutics. Their modular structure allows for easy derivatization, enabling researchers to explore structure-activity relationships (SAR) for optimized drug candidates. This adaptability is particularly relevant in the era of AI-driven drug design, where computational tools accelerate the identification of promising leads.

Environmental and safety considerations are also integral to the discussion of CAS No. 1017675-26-1. While the compound is not classified as hazardous, proper handling protocols are essential to ensure workplace safety. Its low ecotoxicity profile aligns with the growing emphasis on green chemistry principles, which prioritize sustainable synthesis methods and minimal environmental impact.

In summary, 7-Isoquinolinamine, 1,2,3,4-tetrahydro-2-(methylsulfonyl)- represents a cutting-edge tool for researchers tackling complex biological mechanisms. Its intersection with drug discovery, molecular biology, and computational chemistry positions it as a compound of enduring relevance in both academic and industrial settings.